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Compound of Interest

Compound Name: 2,4-Dihydroxybenzophenone

Cat. No.: B1670367

An In-Depth Technical Guide to 2,4-Dihydroxybenzophenone (Benzophenone-1) in
Cosmetics and Sunscreens

Introduction: The Role of Benzophenones in
Photoprotection

Benzophenones are a class of aromatic ketones widely utilized for their ability to absorb
ultraviolet (UV) radiation.[1][2] This characteristic makes them invaluable in the cosmetics and
personal care industry, where they serve two primary functions: protecting product formulations
from photodegradation and, in some cases, protecting the skin from the harmful effects of sun
exposure.[1][3][4] 2,4-Dihydroxybenzophenone, also known as Benzophenone-1 (BP-1), is a
prominent member of this family.[5] It is primarily employed as a photostabilizer in products like
nail polishes, soaps, perfumes, and lotions to prevent the scents and colors from deteriorating
under UV light.[1][6] While historically used in a wide range of applications, recent toxicological
findings have fundamentally altered the safety profile and regulatory landscape of this
compound, a critical consideration for any formulator or researcher.

Section 1: Physicochemical Properties of
Benzophenone-1

Benzophenone-1 is a light yellow or white crystalline powder.[3][7] Its efficacy and formulation
compatibility are dictated by its physical and chemical characteristics. A summary of its key
properties is presented below.
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Property Value Reference(s)

2,4-dihydroxyphenyl)-
Chemical Name ( yaroxypheny) [51[8]
phenylmethanone

CAS Number 131-56-6 [5][6]

Molecular Formula C13H1003 [718]

Molecular Weight 214.22 g/mol [6]1[8]
White to pale yellow crystalline

Appearance [B1[719]
powder

Melting Point 142-147 °C [61[71[10]

Boiling Point ~409 °C at 760 mmHg [7]

Insoluble in water; Soluble in
B organic solvents such as
Solubility [51[7]
ethanol, acetone, methanol,

and ethyl acetate.[5][7]

Absorbs UV light between 290-
UV Absorption Max (Amax) 400 nm.[7] In ethanol, exhibits [71[11]
a peak around 322 nm.[11]

Section 2: Mechanism of Action as a UV Absorber

The photoprotective capability of Benzophenone-1 stems from the unique arrangement of a
hydroxyl group ortho to the carbonyl group on one of the phenyl rings.[11] This configuration
facilitates a highly efficient mechanism for absorbing UV photons and dissipating the energy as
harmless heat, thereby preventing the energy from initiating degradative chemical reactions in
the product formulation.

The process involves the following steps:

o UV Absorption: The molecule in its stable ground state (keto form) absorbs a UV photon,
promoting it to an electronically excited singlet state.
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o Excited State Intramolecular Proton Transfer (ESIPT): In the excited state, a proton rapidly
transfers from the ortho hydroxyl group to the carbonyl oxygen. This creates an unstable,
high-energy enol tautomer.

 Vibrational Relaxation & Intersystem Crossing: The excited enol form quickly loses energy
through non-radiative decay (vibrational relaxation) and can undergo intersystem crossing to
a triplet state.

o Reverse Proton Transfer: The molecule rapidly reverts to its original keto form by transferring
the proton back to the hydroxyl group, releasing the absorbed energy as thermal energy
(heat).

This rapid, cyclical process allows a single molecule of Benzophenone-1 to absorb and
dissipate thousands of UV photons without undergoing permanent chemical change, making it
an effective photostabilizer.[2]
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Mechanism of UV energy dissipation by Benzophenone-1.

Section 3: Formulation and Application

In cosmetic science, Benzophenone-1 is valued almost exclusively as a light stabilizer.[1][10]
Its role is to protect the integrity of the formulation itself, rather than to provide a primary
sunscreen effect for the skin.[1] It is incorporated into a wide variety of products to prevent
degradation of colors, fragrances, and active ingredients.[3][4][10]

Key applications include:

o Nail Polishes and Enamels: Prevents colors from fading or yellowing upon exposure to
sunlight.[1]
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o Fragrances (Perfumes, Lotions): Protects delicate fragrance compounds from breaking
down, which would alter the scent profile.

e Soaps and Hair Products: Stabilizes colors and other light-sensitive ingredients.[1]

o Plastics and Packaging: Used as a UV blocker in plastic packaging to prevent
photodegradation of both the container and its contents.

Due to its solubility in organic solvents, it is readily incorporated into the oil phase of emulsions
or solvent-based systems like nail lacquers.[7] However, its poor water solubility makes it
unsuitable for purely agueous formulations without specific solubilization systems.

General Formulation Workflow

1. Raw Material QC 2. Solubilization 3. Compounding 4. Stability Testing 5. Performance Testing 6. Final Product
(BP-1, Solvents, etc.) (Dissolve BP-1 in oil/solvent phase), (Combine phases, e.g., emulsification) (Photo, Thermal, pH) (Color/Fragrance Stability) N

Click to download full resolution via product page

Workflow for incorporating BP-1 into a cosmetic formulation.

Section 4: Analytical Methodology for Quantification

To ensure product quality and regulatory compliance, it is essential to accurately quantify the
concentration of Benzophenone-1 in a final formulation. High-Performance Liquid
Chromatography with UV detection (HPLC-UV) is the standard analytical method.[12][13]

Protocol: Quantification of Benzophenone-1 in a
Cosmetic Cream via HPLC-UV

e Principle: The active compound is extracted from the cosmetic matrix using a suitable
organic solvent. The extract is then injected into an HPLC system where the compound is
separated from other matrix components on a C18 column and quantified by a UV detector
at its wavelength of maximum absorbance.

e Reagents and Materials:
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[e]

Benzophenone-1 analytical standard (=99% purity)

(¢]

Acetonitrile (HPLC grade)

[¢]

Methanol (HPLC grade)

[¢]

Ultrapure water (18.2 MQ-cm)

[e]

Cosmetic cream sample containing BP-1

o

0.45 pum syringe filters (PTFE)

¢ Instrumentation:

o HPLC system with a quaternary pump, autosampler, and UV-Vis detector

[¢]

Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 um particle size)

[e]

Analytical balance

Ultrasonic bath

[e]

o

Centrifuge
e Procedure:

1. Standard Preparation: Accurately weigh ~10 mg of BP-1 standard and dissolve in 10 mL of
methanol to create a 1 mg/mL stock solution. Perform serial dilutions with mobile phase to
prepare a calibration curve (e.g., 1, 5, 10, 25, 50 ug/mL).

2. Sample Preparation:

Accurately weigh ~1.0 g of the cosmetic cream into a 50 mL centrifuge tube.

Add 20 mL of methanol.

Vortex for 2 minutes to disperse the sample.

Sonicate in an ultrasonic bath for 15 minutes to ensure complete extraction.
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= Centrifuge at 4000 rpm for 10 minutes to separate excipients.

» Carefully collect the supernatant. Filter through a 0.45 pm syringe filter into an HPLC
vial.

3. Chromatographic Conditions:

Mobile Phase: Acetonitrile:Water (70:30 v/v), isocratic

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Injection Volume: 10 pL

Detection Wavelength: 322 nm
4. Analysis: Inject the calibration standards followed by the sample preparations.

5. Calculation: Construct a linear regression curve from the peak areas of the standards.
Calculate the concentration of BP-1 in the sample extract from this curve and report the
final concentration in the cream as a percentage (w/w).
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Workflow for the quantification of Benzophenone-1.

Section 5: Safety, Toxicology, and Regulatory Status
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The safety profile of Benzophenone-1 has become a subject of intense scientific and regulatory
scrutiny. While previously considered safe for its intended use as a formulation stabilizer, recent
authoritative assessments have concluded otherwise.

European Union Regulatory Status

On April 1, 2025, the EU's Scientific Committee on Consumer Safety (SCCS) issued a final
opinion concluding that Benzophenone-1 is not safe when used as a light stabilizer in cosmetic
products.[14][15] This conclusion was based on two primary concerns:

o Genotoxicity Potential: The SCCS reviewed available data, including new studies submitted
under REACH, and found sufficient evidence to indicate that Benzophenone-1 has genotoxic
potential.[14][15][16]

» Endocrine Disrupting Properties: The committee confirmed that BP-1 is an endocrine-active
substance.[15][16] The evidence clearly demonstrates estrogenic activity and weak anti-
androgenic activity, observed both in vitro and in vivo.[14][15][16] Potential disruption of the
thyroid modality was also noted from in vitro studies.[17]

Due to the overriding concerns about genotoxicity, the SCCS did not assess newer studies
related to endocrine disruption in detail, as the genotoxicity potential alone was sufficient to
render the ingredient unsafe for use.[15][16]

Toxicological Profile

Beyond the SCCS opinion, numerous studies have investigated the endocrine-disrupting
effects of benzophenones.

o Estrogenic Activity: Benzophenone-1 has been shown to possess higher estrogenic activity
than its more famous derivative, Benzophenone-3 (Oxybenzone).[18] Studies have
suggested it can stimulate the proliferation of estrogen receptor-positive cancer cells.[8][19]

e Anti-Androgenic Activity: BP-1 is considered a potent anti-androgenic UV filter.[18] Research
has shown that chlorination of BP-1, which can occur in swimming pools, can result in
byproducts with significantly higher anti-androgenic activity than the parent compound.[20]
[21]
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These findings collectively highlight significant human health concerns, particularly regarding
hormonal pathways, which underpin the recent stringent regulatory conclusions in the
European Union.

Conclusion and Future Perspectives

2,4-Dihydroxybenzophenone (Benzophenone-1) is a chemically effective UV absorber that
has been widely used to stabilize cosmetic formulations. Its mechanism of action, based on
rapid keto-enol tautomerism, allows it to efficiently dissipate UV energy as heat. However, its
utility is now completely overshadowed by significant safety concerns.

The final opinion of the SCCS, declaring Benzophenone-1 unsafe for use in cosmetics due to
its genotoxic potential and endocrine-disrupting properties, represents a definitive turning point.
[14][15] For researchers, scientists, and drug development professionals, this means that the
use of Benzophenone-1 in new cosmetic and personal care product developments is
untenable, particularly for the EU market. The focus must now shift to identifying and validating
safer alternatives that can provide equivalent photostabilizing performance without the
associated toxicological risks. This regulatory action underscores the evolving standards of
consumer safety and the critical importance of continuous toxicological assessment for all
cosmetic ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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